3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one

• IUPAC Name: 3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one
• InChI: InChI=1S/C14H18N2OS/c17-14-12(5-3-8-15-14)16-11-7-9-18-13-6-2-1-4-10(11)13/h1-2,4,6,11-12,16H,3,5,7-9H2,(H,15,17)
• InChI Key: NUZNATCCTSPXEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)NC1)NC2CCSC3=CC=CC=C23
• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol

Description

3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one, also known as DTCP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTCP belongs to the class of thiochromene derivatives, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been reported to activate the extracellular signal-regulated kinase (ERK) pathway, which is involved in cell survival and proliferation. This compound has also been shown to inhibit the activity of glycogen synthase kinase-3 beta (GSK-3β), which is involved in the regulation of various cellular processes such as glycogen metabolism and cell cycle progression.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been reported to inhibit the aggregation of amyloid-beta peptide, which is relevant to the treatment of Alzheimer's disease. Furthermore, this compound has been shown to protect dopaminergic neurons from oxidative stress-induced cell death, which is relevant to the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one has several advantages for lab experiments, including its high purity and stability. However, this compound is relatively expensive and requires careful handling due to its toxicity. Furthermore, the mechanism of action of this compound is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for research on 3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one. One possible direction is to investigate the potential of this compound as a therapeutic agent for other diseases such as diabetes and cardiovascular diseases. Another direction is to elucidate the mechanism of action of this compound and its interaction with various signaling pathways. Furthermore, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its widespread use in scientific research.

Synthesis Methods

The synthesis of 3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one involves the reaction of 3-amino-4,5,6,7-tetrahydro-2H-thiochromene-3-carboxylic acid with piperidin-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction proceeds via an amide bond formation, resulting in the formation of this compound as a white crystalline solid. The purity of this compound can be further improved by recrystallization from a suitable solvent.

Scientific Research Applications

3-(3,4-dihydro-2H-thiochromen-4-ylamino)piperidin-2-one has been studied extensively for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the aggregation of amyloid-beta peptide, which is associated with the pathogenesis of Alzheimer's disease. Furthermore, this compound has been reported to protect dopaminergic neurons from oxidative stress-induced cell death, which is relevant to the treatment of Parkinson's disease.